3-Amino-2-benzylpropan-1-ol
Cat. No. B2431642
CAS RN:
66102-69-0
M. Wt: 165.236
InChI Key: UZMQSDJABBJHCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-Amino-2-benzylpropan-1-ol is a chemical compound with the molecular formula C10H15NO and a molecular weight of 165.23 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 3-Amino-2-benzylpropan-1-ol is represented by the formula C10H15NO . This indicates that the molecule consists of 10 carbon atoms, 15 hydrogen atoms, and 1 nitrogen and oxygen atom each .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Amino-2-benzylpropan-1-ol include a predicted melting point of 71.21°C, a predicted boiling point of 313.7°C at 760 mmHg, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.55 . It should be stored at room temperature .Scientific Research Applications
Synthesis and Antimalarial Activity
- Microwave-assisted synthesis of 1-aminopropan-2-ols, including compounds structurally related to 3-Amino-2-benzylpropan-1-ol, has been effective in producing potential antimalarial agents (Robin et al., 2007).
- Synthesis of 2-amino-3-arylpropan-1-ols, similar to the structure of 3-Amino-2-benzylpropan-1-ol, has shown moderate antimalarial activity against chloroquine-sensitive and resistant strains of Plasmodium falciparum (D’hooghe et al., 2011).
Applications in Enzymatic Resolution and Asymmetric Synthesis
- Lipase-catalyzed resolution of chiral 1,3-amino alcohols, closely related to 3-Amino-2-benzylpropan-1-ol, has been explored for the asymmetric synthesis of therapeutic compounds (Torre et al., 2006).
Biological Properties and Labeling Applications
- Certain amino alcohols structurally related to 3-Amino-2-benzylpropan-1-ol demonstrate potential anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Геворгян et al., 2017)
- Amino acid derivatives including tetrazine-containing amino acids, akin to 3-Amino-2-benzylpropan-1-ol, have been developed for cancer cell labeling and peptide modification, indicating their potential in biological research and therapeutic applications (Ni et al., 2015).
Solid-State and Molecular Studies
- Studies on 3-Amino-2-benzylpropan-1-ol analogues in solid-state, such as pressure-freezing studies, have provided insights into the molecular conformations and stability under various conditions (Gajda & Katrusiak, 2008).
Applications in Organic Synthesis
- Research on carbonyl reductase enzymes and their use in the enantioselective reduction of β-amino ketones, related to 3-Amino-2-benzylpropan-1-ol, has shown potential in producing enantiomerically pure compounds for pharmaceutical use (Zhang et al., 2015).
Additional Relevant Research
- Further research has been conducted on the synthesis of various eight-membered ring aminocyclitols and their application in chemistry and biology, demonstrating the versatility of compounds similar to 3-Amino-2-benzylpropan-1-ol (Karavaizoglu & Salamci, 2020).
Safety and Hazards
properties
IUPAC Name |
2-(aminomethyl)-3-phenylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMQSDJABBJHCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CN)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66102-69-0 |
Source
|
| Record name | 3-amino-2-benzylpropan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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